Cas no 1707605-13-7 (1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine
• CAS No: 1707605-13-7
• MF: C₁₄H₁₈BrF₃N₂
• MW: 351.20533323288
• CID: 4704149
• Update Time: 2025-05-19

1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-(trifluoromethyl)phenyl)-N,N-dimethylpiperidin-4-amine
• 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine

• Inchi： 1S/C14H18BrF3N2/c1-19(2)10-5-7-20(8-6-10)11-3-4-12(13(15)9-11)14(16,17)18/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： WGFFCCBQKFYTAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(=C1)N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine

Introduction to 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine (CAS No. 1707605-13-7) and Its Emerging Applications in Chemical Biology

The compound 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine (CAS No. 1707605-13-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. Its unique structural framework, characterized by a trifluoromethyl substituent and a bromo aromatic ring, positions it as a versatile scaffold for further derivatization and exploration in medicinal chemistry. This introduction delves into the compound’s chemical properties, its potential biological activities, and its relevance to contemporary research endeavors.

The molecular structure of 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine encompasses a piperidine core, which is a well-established motif in drug design due to its favorable pharmacokinetic profile and ability to modulate biological targets. The presence of the trifluoromethyl group at the para position of the aromatic ring enhances lipophilicity and metabolic stability, key attributes for optimizing drug bioavailability. Concurrently, the bromo substituent introduces reactivity that allows for further functionalization via cross-coupling reactions, making it an invaluable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperidine derivatives. Studies have demonstrated that modifications at the nitrogen and aromatic positions of piperidine can yield molecules with potent activity against a range of therapeutic targets. The specific arrangement of substituents in 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine suggests potential interactions with enzymes and receptors involved in inflammatory pathways, neurodegeneration, and cancer biology. Preliminary investigations have highlighted its suitability as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its adaptability for structure-activity relationship (SAR) studies. The combination of the trifluoromethyl and bromo groups provides multiple sites for chemical manipulation, enabling researchers to fine-tune biological activity through strategic substitutions. For instance, replacing the bromo group with other halogens or introducing heterocyclic moieties could alter binding affinities and selectivity profiles. Such flexibility is crucial for optimizing drug candidates against complex diseases where precise targeting is essential.

The relevance of 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine is further underscored by its alignment with current trends in drug discovery. The pharmaceutical industry increasingly favors compounds with multifunctional properties, such as dual-target inhibition or enhanced permeability and retention (EPR) effects. The molecular design of this compound supports these objectives by integrating lipophilic enhancements from the trifluoromethyl group with reactivity from the bromo substituent, facilitating rapid derivatization into more sophisticated molecules.

Recent advances in computational chemistry have also contributed to the growing interest in this compound. Molecular docking simulations have shown that derivatives of 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine can effectively interact with protein targets associated with metabolic disorders and infectious diseases. These findings are particularly promising given the global emphasis on addressing emerging health challenges through innovative therapeutics. The compound’s structural features make it an attractive candidate for virtual screening campaigns aimed at identifying new drug candidates.

The synthesis of 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine exemplifies modern synthetic methodologies that prioritize efficiency and scalability. Techniques such as palladium-catalyzed cross-coupling reactions enable rapid assembly of complex structures from commercially available precursors. This streamlined approach not only accelerates lead optimization but also reduces costs associated with traditional synthetic routes. As a result, researchers can allocate more resources toward biological evaluation rather than labor-intensive purification processes.

From a regulatory perspective, compounds like 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine benefit from established safety profiles due to their incorporation into well-characterized scaffolds. However, rigorous preclinical testing remains essential to assess potential liabilities before human trials commence. Collaborative efforts between synthetic chemists and biologists are critical for ensuring that promising candidates progress through development pipelines efficiently while maintaining high standards of safety and efficacy.

The future prospects for 1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine are bright, particularly as research continues to uncover new therapeutic applications for piperidine derivatives. Ongoing studies are exploring its potential in treating neurological disorders by modulating neurotransmitter receptors or reducing oxidative stress within neuronal cells. Additionally, its utility in oncology research cannot be overstated; preclinical data suggest that derivatives may exhibit anti-proliferative effects by interfering with signaling pathways critical to cancer cell survival.

In conclusion,1-[3-Bromo-4-(trifluoromethyl)phenyl]-N,N-dimethylpiperidin-4-amine (CAS No. 1707605-13-7) stands as a testament to the power of structural innovation in advancing chemical biology research. Its unique combination of chemical features positions it as a valuable building block for future therapeutics across multiple disease areas including inflammation,cancer,and neurodegenerative conditions.* By leveraging modern synthetic strategies*and computational tools,*this compound exemplifies how interdisciplinary approaches can accelerate progress toward safer*and more effective medications.* As scientific understanding evolves,*the potential applications*of such molecules will undoubtedly expand,*offering new hope*for patients worldwide.*